Cas no 902937-57-9 (4-(3-Methyl-1H-indazol-1-yl)-4-oxobutanoic acid)

• Product Name: 4-(3-Methyl-1H-indazol-1-yl)-4-oxobutanoic acid
• CAS No: 902937-57-9
• MF: C₁₂H₁₂N₂O₃
• MW: 232.235282897949
• MDL: MFCD12027158
• CID: 3047130
• PubChem ID: 20885072
• Update Time: 2025-07-26

4-(3-Methyl-1H-indazol-1-yl)-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(3-Methyl-1H-indazol-1-yl)-4-oxobutanoic acid
• 4-(3-methyl-1-indazolyl)-4-oxobutanoic acid
• 4-(3-methylindazol-1-yl)-4-oxobutanoic acid
• 4-(3-methylindazol-1-yl)-4-oxo-butanoic acid
• 4-keto-4-(3-methylindazol-1-yl)butyric acid
• ALBB-006342
• 902937-57-9
• STK503850
• CS-0360069
• MFCD12027158
• LS-02234
• AKOS000265718

• MDL： MFCD12027158
• Inchi： 1S/C12H12N2O3/c1-8-9-4-2-3-5-10(9)14(13-8)11(15)6-7-12(16)17/h2-5H,6-7H2,1H3,(H,16,17)
• InChI Key： LMUYAUNRNMLOMY-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(=O)N1C2=C(C=CC=C2)C(C)=N1

Computed Properties

• Exact Mass: 232.08479225g/mol
• Monoisotopic Mass: 232.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 4-(3-Methyl-1H-indazol-1-yl)-4-oxobutanoic acid

Introduction to 4-(3-Methyl-1H-indazol-1-yl)-4-oxobutanoic acid (CAS No. 902937-57-9)

4-(3-Methyl-1H-indazol-1-yl)-4-oxobutanoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 902937-57-9, is a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a 3-methyl-1H-indazol-1-yl substituent attached to a 4-oxobutanoic acid backbone, has garnered attention due to its structural complexity and potential biological activities. The indazole moiety, known for its role in various pharmacophores, combined with the β-keto acid functionality, makes this compound a versatile scaffold for drug discovery and medicinal chemistry investigations.

The structural motif of 4-(3-methyl-1H-indazol-1-yl)-4-oxobutanoic acid positions it as a candidate for further exploration in the development of novel therapeutic agents. The presence of both aromatic and heterocyclic components suggests potential interactions with biological targets such as enzymes and receptors. In recent years, there has been growing interest in indazole derivatives due to their demonstrated efficacy in modulating various physiological pathways. The incorporation of a 4-oxobutanoic acid moiety may enhance solubility and metabolic stability, which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and pharmacokinetic properties of such compounds with greater accuracy. Studies have shown that indazole-based molecules can exhibit inhibitory effects on enzymes involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and autoimmune disorders. Additionally, the 3-methyl substituent in the indazole ring may influence electronic properties, affecting reactivity and binding interactions.

In the context of drug discovery, 4-(3-methyl-1H-indazol-1-yl)-4-oxobutanoic acid could serve as a key intermediate in synthesizing more complex molecules with enhanced pharmacological profiles. The β-keto group in the 4-oxobutanoic acid moiety is particularly noteworthy, as it can participate in condensation reactions to form cyclic structures or undergo oxidation to yield α-haloketones. These transformations are valuable tools in organic synthesis, allowing for the construction of diverse molecular architectures.

Current research is exploring the potential of indazole derivatives as kinase inhibitors, given their ability to disrupt aberrant signaling pathways associated with cancer and other diseases. The structural features of 4-(3-methyl-1H-indazol-1-yl)-4-oxobutanoic acid make it an interesting candidate for further investigation in this area. By leveraging high-throughput screening technologies and structure-based drug design approaches, scientists aim to identify lead compounds that can be optimized for clinical efficacy.

The synthesis of 4-(3-methyl-1H-indazol-1-yl)-4-oxobutanoic acid involves multi-step organic reactions, typically starting from commercially available precursors such as 3-methylindazole and methyl acetoacetate. Palladium-catalyzed cross-coupling reactions are often employed to introduce the indazole moiety onto the butanoic acid backbone. These synthetic strategies highlight the compound's accessibility while maintaining high yields and purity standards essential for pharmaceutical applications.

From a medicinal chemistry perspective, the combination of pharmacophoric elements in 4-(3-methyl-1H-indazol-1-yl)-4-oxobutanoic acid offers a rich foundation for designing next-generation therapeutics. The compound's ability to interact with multiple biological targets suggests its utility not only as a standalone drug but also as a building block for hybrid molecules. Such hybridization strategies are increasingly popular in drug development, as they can lead to synergistic effects and improved therapeutic outcomes.

The potential applications of this compound extend beyond oncology; it may also play a role in neurodegenerative diseases, where modulation of neurotransmitter systems is crucial. The indazole ring's ability to cross the blood-brain barrier enhances its candidacy for central nervous system (CNS) drug discovery. Furthermore, its structural similarity to known bioactive molecules facilitates rapid optimization through iterative design cycles.

In conclusion,4-(3-methyl-1H-indazol-1-y l)-4 ox obut ano ic ac id (CAS No 902937 57 9) represents a promising entity in pharmaceutical research Its unique structural features position it as a valuable scaffold for developing novel therapeutic agents With ongoing advancements in synthetic methodologies and computational biology this compound is poised to contribute significantly to future drug discovery efforts